Ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-oxofuro[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C10H9NO4/c1-2-14-10(13)8-7(12)6-4-3-5-11-9(6)15-8/h3-5,8H,2H2,1H3
• InChI Key: SNDPFXPTLCPYFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(=O)C2=C(O1)N=CC=C2
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol

Description

Ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate is a chemical compound with the CAS Number: 1279893-97-8. It has a molecular weight of 207.19 and its IUPAC name is ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate. The compound is stored at temperatures between 2-8°C in an inert atmosphere.

Synthesis Analysis

The synthesis of 2,3-dihydrofuro[2,3-b]pyridine derivatives involves a double reduction and double heterocyclization of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles in the presence of sodium borohydride. This process results in diastereoselective formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitriles.

Molecular Structure Analysis

The InChI code for Ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate is 1S/C10H9NO4/c1-2-14-10(13)8-7(12)6-4-3-5-11-9(6)15-8/h3-5,12H,2H2,1H3. This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

The reaction of 2-(3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles with an excess of sodium borohydride results in diastereoselective formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro[2,3-b]pyridine-5-carbonitriles. This process is accompanied by the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings.

Physical And Chemical Properties Analysis

Ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate is a solid at room temperature. The compound is stored at temperatures between 2-8°C in an inert atmosphere.

Scientific Research Applications

Chemical Properties and Storage

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Synthesis of Indole Derivatives

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Treatment of Cancer Cells and Microbes

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Treatment of Various Disorders

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Synthesis of Dihydrofuropyridine Derivatives

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Treatment of Alzheimer’s Disease

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Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with the compound include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Future Directions

2,3-Dihydrofuro[2,3-b]pyridine derivatives have attracted increasing attention due to various types of biological activity observed for these fused heterocyclic systems. For example, the structural moiety of 2,3-dihydrofuro[2,3-b]-pyridine is a part of the naturally occurring nicotinic receptor agonist phantasmidine. Therefore, it is quite important to continue the development of new methods for the synthesis of 2,3-dihydrofuro[2,3-b]pyridine derivatives.

Mechanism of Action

Chemical Properties

Ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate has a molecular weight of 207.19 . The IUPAC name for this compound is ethyl 3-oxo-2,3-dihydrofuro[2,3-b]pyridine-2-carboxylate .

Pharmacokinetics

The compound has a high gastrointestinal absorption .

Solubility

The compound is very soluble, with a solubility of 2.08 mg/ml .

Safety Information

The compound has been classified with the signal word “Warning” and hazard statements H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .